Cas no 1270426-95-3 (1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)PROPAN-1-AMINE)

• Product Name: 1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)PROPAN-1-AMINE
• CAS No: 1270426-95-3
• MF: C₈H₁₀BrFN₂
• MW: 233.080804347992
• CID: 5583075
• PubChem ID: 75598843
• Update Time: 2025-10-09

1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)PROPAN-1-AMINE
• 2-Pyridinemethanamine, 5-bromo-α-ethyl-3-fluoro-
• N14396
• SCHEMBL14900327
• 1270426-95-3

• Inchi： 1S/C8H10BrFN2/c1-2-7(11)8-6(10)3-5(9)4-12-8/h3-4,7H,2,11H2,1H3
• InChI Key： FMKKCXLFHTUDLO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)C(CC)N

Computed Properties

• Exact Mass: 232.00114g/mol
• Monoisotopic Mass: 232.00114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 253.5±35.0 °C(Predicted)
• pka: 8.19±0.50(Predicted)

Additional information on 1-(5-BROMO-3-FLUOROPYRIDIN-2-YL)PROPAN-1-AMINE

1-(5-Bromo-3-fluoropyridin-2-yl)propan-1-amine: A Comprehensive Overview

The compound 1-(5-Bromo-3-fluoropyridin-2-yl)propan-1-amine, identified by the CAS number 1270426-95-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically arylamines, and features a pyridine ring substituted with bromine and fluorine atoms, along with a propylamine group. Its unique structure endows it with distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like pyridines in drug discovery. The presence of electron-withdrawing groups such as bromine and fluorine on the pyridine ring enhances the molecule's reactivity and selectivity, which are crucial for designing bioactive compounds. Researchers have explored the use of 1-(5-Bromo-3-fluoropyridin-2-yl)propan-1-amine in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. These findings underscore its potential as a lead compound in drug design.

The synthesis of CAS 1270426-95-3 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The introduction of bromine and fluorine substituents on the pyridine ring is achieved through electrophilic substitution methods, while the propylamine group is introduced via reductive amination or similar techniques. The optimization of these reaction conditions has been a focus of recent research, aiming to improve yield and purity while minimizing environmental impact.

In terms of chemical properties, 1-(5-Bromo-3-fluoropyridin-2-yl)propan-1-amine exhibits moderate solubility in polar solvents due to its amphipathic nature. Its melting point and boiling point are consistent with those of similar aromatic amines, making it suitable for various purification techniques. The compound's stability under different conditions has also been studied extensively, with findings indicating that it remains stable under ambient conditions but may undergo degradation under harsh acidic or basic environments.

The application of this compound extends beyond pharmaceuticals. It has been explored as an intermediate in the synthesis of more complex molecules, including agrochemicals and advanced materials. For instance, its use as a building block in the construction of fluorescent sensors has shown promise in detecting specific analytes in environmental monitoring. Additionally, its role as a catalyst in certain organic reactions has been investigated, highlighting its versatility in chemical synthesis.

From an environmental standpoint, understanding the fate and transport of CAS 1270426-95- is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights for regulatory agencies and industry stakeholders. These studies emphasize the need for sustainable practices in handling such compounds to minimize their ecological footprint.

In conclusion, 1-(5-Bromo-3-fluoropyridin-2-yl)propan-1-amine) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as an important compound in contemporary chemical research. As ongoing investigations continue to uncover new facets of its properties and uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.